Cas no 21156-05-8 (2,2',2''-propane-1,2,3-triyltrioxytriethanol)

• Product Name: 2,2',2''-propane-1,2,3-triyltrioxytriethanol
• CAS No: 21156-05-8
• MF: C₉H₂₀O₆
• MW: 224.251503944397
• CID: 911192
• PubChem ID: 88802
• Update Time: 2025-04-19

2,2',2''-propane-1,2,3-triyltrioxytriethanol Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-propane-1,2,3-triyltrioxytriethanol
• 2,2',2''-[propane-1,2,3-triyltris(oxy)]triethanol
• 31694-55-0
• UCYLROVJSUACAD-UHFFFAOYSA-N
• EINECS 244-250-0
• GLYCEROL ETHOXYLATE
• 2-[2,3-bis(2-hydroxyethoxy)propoxy]ethanol
• PEG-3 GLYCERYL ETHER
• MHY4NJW64H
• UNII-MHY4NJW64H
• BLAUNON GL-3
• Glycereth-3
• Q27284035
• DTXSID60891355
• 2,2',2''-[Propane-1,2,3-triyltris(oxy)]tri(ethan-1-ol)
• ETHANOL, 2,2',2''-(1,2,3-PROPANETRIYLTRIS(OXY))TRIS-
• SCHEMBL1357542
• NS00013684
• 21156-05-8

• Inchi： 1S/C9H20O6/c10-1-4-13-7-9(15-6-3-12)8-14-5-2-11/h9-12H,1-8H2
• InChI Key： UCYLROVJSUACAD-UHFFFAOYSA-N
• SMILES： O(CCO)C(COCCO)COCCO

Computed Properties

• Exact Mass: 224.126
• Monoisotopic Mass: 224.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.38